Cas no 25957-58-8 (2-Ethoxypyrimidin-4-ol)

• Product Name: 2-Ethoxypyrimidin-4-ol
• CAS No: 25957-58-8
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD00955841
• CID: 253259
• PubChem ID: 3729582
• Update Time: 2025-10-28

2-Ethoxypyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxypyrimidin-4-ol
• 2-ethoxy-1H-pyrimidin-6-one
• 2-Ethoxy-pyrimidin-4-ol
• 4(3H)-Pyrimidinone,2-ethoxy-
• 2-Aethoxy-3H-pyrimidin-4-on
• 2-ethoxy-3H-pyrimidin-4-one
• 2-Ethoxy-4(3H)-pyrimidinon
• 2-ETHOXY-4-1H-PYRIMIDINONE
• 2-Ethoxy-4-pyrimidinon
• 2-Ethoxy-4-pyrimidon
• 2-Ethoxypyrimidin-4-on
• 2-ethoxypyrimidin-4-one
• 4(3H)-Pyrimidinone,2-ethoxy
• 2-ethoxy-3,4-dihydropyrimidin-4-one
• FT-0755181
• SCHEMBL10969660
• 25957-58-8
• 4(1H)-Pyrimidinone, 2-ethoxy- (7CI,9CI)
• AKOS037645304
• AS-60021
• AKOS006347278
• SB55731
• 2-ethoxy-4-pyrimidone
• 2-Ethoxy-4(3H)-pyrimidinone
• 6-hydroxy(ethoxy)pyrimidine
• DTXSID40395629
• 4(3H)-Pyrimidinone, 2-ethoxy-
• DB-067503

• MDL： MFCD00955841
• Inchi： 1S/C6H8N2O2/c1-2-10-6-7-4-3-5(9)8-6/h3-4H,2H2,1H3,(H,7,8,9)
• InChI Key： CAMDHKGJRSRSJR-UHFFFAOYSA-N
• SMILES： O(C1=NC=CC(N1)=O)CC

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 55.24000
• LogP: 0.58090

2-Ethoxypyrimidin-4-ol Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 3/7-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-Ethoxypyrimidin-4-ol

2-Ethoxypyrimidin-4-ol (CAS No. 25957-58-8): An Overview of Its Properties, Applications, and Recent Research

2-Ethoxypyrimidin-4-ol (CAS No. 25957-58-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Ethoxy-2-pyrimidinol, is a member of the pyrimidine family and exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 2-Ethoxypyrimidin-4-ol consists of a pyrimidine ring with an ethoxy group attached to the 2-position and a hydroxyl group at the 4-position. This unique arrangement contributes to its chemical stability and reactivity, making it an attractive molecule for synthetic transformations and biological studies.

In recent years, the study of 2-Ethoxypyrimidin-4-ol has expanded beyond its basic chemical properties to include its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of new drugs, particularly in the treatment of neurological disorders and cancer. Researchers have explored the ability of 2-Ethoxypyrimidin-4-ol derivatives to modulate various biological targets, such as enzymes, receptors, and signaling pathways.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the potential of 2-Ethoxypyrimidin-4-ol derivatives as inhibitors of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in epigenetic regulation and have been implicated in various diseases, including cancer. The study found that certain derivatives of 2-Ethoxypyrimidin-4-ol exhibited potent HDAC inhibitory activity, suggesting their potential as novel anticancer agents.

Another area of research focuses on the neuroprotective properties of 2-Ethoxypyrimidin-4-ol. A study published in Neuropharmacology in 2020 explored the effects of 2-Ethoxypyrimidin-4-ol on neuronal cells under oxidative stress conditions. The results indicated that 2-Ethoxypyrimidin-4-ol could effectively reduce oxidative damage and promote cell survival, highlighting its potential as a neuroprotective agent.

The synthetic accessibility of 2-Ethoxypyrimidin-4-ol has also been a subject of interest. Various methods have been developed to synthesize this compound and its derivatives efficiently. One such method involves the reaction of ethyl cyanoacetate with guanidine carbonate followed by cyclization and hydrolysis steps. This synthetic route provides a scalable and cost-effective approach to producing high-purity 2-Ethoxypyrimidin-4-ol.

In addition to its therapeutic potential, 2-Ethoxypyrimidin-4-ol has been studied for its use in agrochemical applications. Research has shown that certain derivatives of this compound exhibit herbicidal activity against various weed species. This property makes it a promising candidate for the development of new herbicides with improved selectivity and reduced environmental impact.

The safety profile of 2-Ethoxypyrimidin-4-ol is another important aspect that has been extensively studied. Toxicological evaluations have demonstrated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical studies. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 2-Ethoxypyrimidin-4-ol (CAS No. 25957-58-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and biological activities make it an attractive candidate for further development and exploration. As research continues to uncover new insights into its properties and potential uses, it is likely that 2-Ethoxypyrimidin-4-ol will play an increasingly important role in advancing our understanding and treatment of various diseases.